Cas no 31848-19-8 (2H-1,2-Benzothiazin-3(4H)-one,2-(2-propyn-1-yl)-, 1,1-dioxide)

• Product Name: 2H-1,2-Benzothiazin-3(4H)-one,2-(2-propyn-1-yl)-, 1,1-dioxide
• CAS No: 31848-19-8
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 308371
• PubChem ID: 35955
• Update Time: 2025-04-19

2H-1,2-Benzothiazin-3(4H)-one,2-(2-propyn-1-yl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazin-3(4H)-one,2-(2-propyn-1-yl)-, 1,1-dioxide
• 1,1-dioxo-2-prop-2-ynyl-4H-1λ⁶,2-benzothiazin-3-one
• 2-Propargyl-2H-1,2-benzothiazin-3(4H)-one 1,1-dioxide
• 2H-1,2-BENZOTHIAZIN-3(4H)-ONE, 2-(2-PROPYNYL)-, 1,1-DIOXIDE
• 31848-19-8
• DTXSID50185715
• BRN 0656857

• Inchi： 1S/C11H9NO3S/c1-2-7-12-11(13)8-9-5-3-4-6-10(9)16(12,14)15/h1,3-6H,7-8H2
• InChI Key： CTZKUHWIUDBFRC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2CC(N1CC#C)=O)(=O)=O

Computed Properties

• Exact Mass: 235.03037
• Monoisotopic Mass: 235.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.398
• Boiling Point: 403.9°Cat760mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.611
• PSA: 54.45